2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane

• IUPAC Name: 2-(2-fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C12H16BFO3/c1-12(2)7-16-13(17-8-12)10-5-4-9(15-3)6-11(10)14/h4-6H,7-8H2,1-3H3
• InChI Key: YZVQEDRSFCMUQS-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=C(C=C(C=C2)OC)F
• Molecular Formula: C12H16BFO3
• Molecular Weight: 238.06 g/mol

Description

2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane, also known as 2-Fluoro-4-methoxyphenyl-5,5-dimethyl-1,3,2-dioxaborinane, is a boron-containing compound with a wide range of applications in both organic and inorganic chemistry. It is a versatile and powerful reagent, with many potential uses in research and development.

Scientific Research Applications

2-(2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinaneethoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane has a wide range of applications in scientific research. It is used as a reagent for the synthesis of a variety of organic molecules, including pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers and in the preparation of fluorescent dyes. In addition, it has been used as a catalyst in the synthesis of a variety of organic compounds, including amino acids and peptides.

Mechanism of Action

2-(2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinaneethoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane acts as a Lewis acid, which means that it can accept an electron pair from a Lewis base. This electron-pair acceptance allows the compound to act as a catalyst in a variety of organic reactions, including the synthesis of a variety of organic molecules.
Biochemical and Physiological Effects
2-(2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinaneethoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane is not known to have any direct biochemical or physiological effects. However, some of the compounds that are synthesized using this compound may have such effects.

Advantages and Limitations for Lab Experiments

2-(2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinaneethoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane is a versatile and powerful reagent, with many potential uses in research and development. It is relatively stable and has a low toxicity, making it suitable for use in laboratory experiments. However, its reactivity can vary depending on the reaction conditions, and it is not suitable for use in some reactions.

Future Directions

2-(2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinaneethoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane has a wide range of potential applications in research and development. Possible future directions include the development of novel synthetic methods using this compound, the synthesis of new polymers and fluorescent dyes, and the development of new catalysts for organic reactions. Additionally, further research into the biochemical and physiological effects of compounds synthesized using this reagent may lead to the development of new therapeutic agents.

Synthesis Methods

2-(2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinaneethoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane is synthesized by the reaction of 2-(2-Fluoro-4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinaneethoxyphenylboronic acid and 5,5-dimethyl-1,3,2-dioxaborinane in the presence of a base. The reaction is typically carried out in a solvent such as methanol or dimethyl sulfoxide. The reaction is exothermic and proceeds rapidly, yielding a white solid product.